Cas no 953780-40-0 (Methyl 5-fluoro-6-methoxynicotinate)

Methyl 5-fluoro-6-methoxynicotinate is a fluorinated nicotinate derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a fluorine substituent at the 5-position and a methoxy group at the 6-position of the pyridine ring, enhancing reactivity and selectivity in coupling reactions. The methyl ester moiety provides versatility for further functionalization, making it a valuable intermediate in medicinal chemistry. The compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations. Its well-defined purity and consistent performance make it suitable for research and industrial-scale applications requiring precise fluorinated building blocks.

Methyl 5-fluoro-6-methoxynicotinate structure

953780-40-0 structure

Product Name:Methyl 5-fluoro-6-methoxynicotinate

CAS No:953780-40-0

MF:C₈H₈FNO₃

MW:185.152425765991

MDL:MFCD14698157

CID:1036591

PubChem ID:46311253

Update Time:2025-10-24

Methyl 5-fluoro-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-fluoro-6-methoxynicotinate
- METHYL 5-FLUORO-2-METHOXYNICOTINATE
- Methyl 5-fluoro-6-methoxynicotite
- methyl 5-fluoro-6-methoxypyridine-3-carboxylate
- AK128807
- HJBPCUZDKHCJRR-UHFFFAOYSA-N
- FCH1153406
- AX8250869
- ST2419598
- Z5402
- Methyl 3-fluoro-2-methoxy-5-pyridinecarboxylate
- Methyl5-fluoro-6-methoxynicotinate
- 953780-40-0
- MFCD14698157
- AKOS016000677
- SCHEMBL1063745
- DB-125314
- SY103109
- CS-0061918
- DS-1609
- MDL： MFCD14698157
- Inchi： 1S/C8H8FNO3/c1-12-7-6(9)3-5(4-10-7)8(11)13-2/h3-4H,1-2H3
- InChI Key： HJBPCUZDKHCJRR-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(F)C(OC)=NC=1)OC

Computed Properties

Exact Mass: 185.04882128g/mol
Monoisotopic Mass: 185.04882128g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.4
XLogP3: 1.1

Experimental Properties

Boiling Point: 242.2±40.0°C at 760 mmHg

Methyl 5-fluoro-6-methoxynicotinate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Room Temperature

Methyl 5-fluoro-6-methoxynicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0061918-250mg	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	99.87%	250mg	$57.0	2022-04-26
ChemScence	CS-0061918-1g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	99.87%	1g	$140.0	2022-04-26
ChemScence	CS-0061918-5g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	99.87%	5g	$427.0	2022-04-26
ChemScence	CS-0061918-10g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	99.87%	10g	$818.0	2022-04-26
TRC	M305418-25mg	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0		25mg	$138.00	2023-05-17
TRC	M305418-50mg	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0		50mg	$219.00	2023-05-17
TRC	M305418-100mg	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0		100mg	$333.00	2023-05-17
TRC	M305418-250mg	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0		250mg	$586.00	2023-05-17
Chemenu	CM177629-1g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	97%	1g	$169	2021-08-05
Chemenu	CM177629-5g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	97%	5g	$389	2021-08-05

Methyl 5-fluoro-6-methoxynicotinate Production Method

Production Method 1

851386-35-1

953780-40-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Methanol ; overnight, 0.3 MPa, 65 °C; 65 °C → rt

Reference

: Pyridyl amide derivatives, processes for preparing them, pharmaceutical compositions containing them, and their use as T-type calcium channel antagonists

, World Intellectual Property Organization, , ,

Production Method 2

124432-70-8

953780-40-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… , BINAP Solvents: Methanol ; 20 h, 120 psi, 120 °C

Reference

: Preparation of heteroaryl substituted heterocyclyl sulfones as voltage gated calcium channel blockers

, United States, , ,

Production Method 3

959616-64-9

953780-40-0

Reaction Conditions

1.1 Reagents: Formic acid , Triethylamine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; rt → 100 °C; 4 h, 100 °C

Reference

: Preparation of 1,4,6-triaza-1H-indene compounds as colony stimulating factor 1 receptor modulators

, World Intellectual Property Organization, , ,

Production Method 4

89402-44-8

953780-40-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Palladium diacetate , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] ; 1 min, rt; 17 h, 65 °C

Reference

: Preparation of 5-fluoronicotinamide derivatives as selective HDAC6 inhibitors for treating heart diseases

, World Intellectual Property Organization, , ,

Production Method 5

959616-64-9

953780-40-0

Reaction Conditions

1.1 Reagents: Formic acid , Triethylamine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; rt; 1 h, 50 - 60 °C; 140 min, 90 - 100 °C; rt; 1 h, 90 - 100 °C; 100 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; pH 4.8

Reference